2-[3-(2-methylpropyl)-4-oxo-3,4-dihydrophthalazin-1-yl]-N-(pyridin-3-ylmethyl)acetamide

Specification

• Molecular Formula: C20H22N4O2
• Molecular Weight: 350.4 g/mol
• IUPAC Name: 2-[3-(2-methylpropyl)-4-oxophthalazin-1-yl]-N-(pyridin-3-ylmethyl)acetamide
• Standard InChI: InChI=1S/C20H22N4O2/c1-14(2)13-24-20(26)17-8-4-3-7-16(17)18(23-24)10-19(25)22-12-15-6-5-9-21-11-15/h3-9,11,14H,10,12-13H2,1-2H3,(H,22,25)
• Standard InChI Key: PHZQMOWXAZVUCQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=O)C2=CC=CC=C2C(=N1)CC(=O)NCC3=CN=CC=C3

Introduction

2-[3-(2-methylpropyl)-4-oxo-3,4-dihydrophthalazin-1-yl]-N-(pyridin-3-ylmethyl)acetamide is a complex organic compound characterized by its unique structural features, which include a phthalazinone moiety and a pyridine derivative. This compound belongs to the class of phthalazinone derivatives, known for their bicyclic structure containing a hydrazine moiety, and also falls under the category of acetamides due to the presence of the acetamide functional group.

Key Structural Features:

• Phthalazinone Moiety: This bicyclic structure contributes to the compound's diverse chemical properties and potential biological activities.

• Pyridin-3-ylmethyl Group: Enhances the compound's reactivity and interaction capabilities with biological targets.

• Acetamide Group: Known for its pharmacological significance and ability to modify solubility and reactivity.

Synthesis

The synthesis of 2-[3-(2-methylpropyl)-4-oxo-3,4-dihydrophthalazin-1-yl]-N-(pyridin-3-ylmethyl)acetamide typically involves multi-step organic reactions. These pathways require careful optimization of conditions such as temperature, pH, and the use of catalysts to enhance yields and selectivity. Techniques like chromatography are often employed for purification of intermediates and the final product.

Biological Activities and Mechanism of Action

This compound has been identified as a potential therapeutic agent, particularly in the field of cancer treatment. Its mechanism of action involves the inhibition of tubulin polymerization, which is crucial for microtubule formation and cell division. By disrupting microtubule assembly, the compound can induce cell cycle arrest and apoptosis in cancer cells.

Biological Activities:

• Anti-cancer Properties: Inhibition of tubulin polymerization disrupts microtubule formation, leading to cell cycle arrest and apoptosis.

• Potential Applications: Medicinal chemistry, particularly in cancer research.

Chemical Reactions and Modifications

The compound can undergo various chemical reactions typical of amides and heterocyclic compounds. These reactions are crucial for synthesizing analogs that may exhibit improved efficacy or selectivity in biological applications.

Typical Reactions:

• Amide Hydrolysis: Breaking the amide bond to form carboxylic acids or amines.

• Nucleophilic Substitution: Modifying the pyridin-3-ylmethyl group to alter biological activity.

Comparison with Similar Compounds

Several compounds share structural similarities with 2-[3-(2-methylpropyl)-4-oxo-3,4-dihydrophthalazin-1-yl]-N-(pyridin-3-ylmethyl)acetamide, highlighting the diversity within this chemical class.

Compound Name	Molecular Formula	Unique Features	Biological Activity
2-[3-(2-methylpropyl)-4-oxo-3,4-dihydrophthalazin-1-yl]-N-(4-methylpyridin-2-yl)acetamide	C24H27N3O3	Contains a 4-methylpyridin-2-yl group	Potential therapeutic agent
2-[3-(2-methylpropyl)-4-oxo-3,4-dihydrophthalazin-1-yl]-N-(3,4,5-trimethoxyphenyl)acetamide	C23H27N3O5	Incorporates a trimethoxyphenyl group	Potential applications in medicinal chemistry
N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-[3-(2-methylpropyl)-4-oxo-3,4-dihydrophthalazin-1-yl]acetamide	C24H27N3O4S	Features a tetrahydrothiophene moiety	Potential in antibacterial and antitumor activities